![molecular formula C13H20N4O4 B2768354 2-(2,4-dioxo-1H-pyrimidin-6-yl)-N-(3-morpholin-4-ylpropyl)acetamide CAS No. 868228-81-3](/img/structure/B2768354.png)
2-(2,4-dioxo-1H-pyrimidin-6-yl)-N-(3-morpholin-4-ylpropyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2,4-dioxo-1H-pyrimidin-6-yl)-N-(3-morpholin-4-ylpropyl)acetamide, also known as MPA, is a compound that has gained significant attention in scientific research. MPA is a small molecule that has been synthesized to target specific biochemical pathways in biological systems.
Scientific Research Applications
Antimicrobial and Antifungal Activities Research on derivatives closely related to 2-(2,4-dioxo-1H-pyrimidin-6-yl)-N-(3-morpholin-4-ylpropyl)acetamide has demonstrated significant antimicrobial and antifungal properties. Studies have shown that biolabile 2-morpholino-N-(4,6-diarylpyrimidin-2-yl)acetamides exhibit excellent antibacterial activity against strains like beta-Hemolytic streptococcus, Klebsiella pneumoniae, Escherichia coli, and Pseudomonas, alongside antifungal inhibition against species such as Aspergillus flavus and Rhizopus (Kanagarajan, Thanusu, & Gopalakrishnan, 2010). Another study highlighted the synthesis of pyrimidine-triazole derivatives from a morpholin-3-one molecule, which demonstrated antimicrobial activity against various bacterial and fungal strains in different organic solvents (Majithiya & Bheshdadia, 2022).
Anti-Inflammatory and Analgesic Agents Compounds derived from similar structures have been synthesized for potential use as anti-inflammatory and analgesic agents. Novel derivatives synthesized from visnagenone or khellinone, with modifications including morpholinyl substitutions, have shown promising results as cyclooxygenase inhibitors with significant analgesic and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Radioligand for Vasopressin V1B Receptor In the search for radioligands suitable for clinical imaging, a pyridopyrimidin-4-one derivative, closely related in structure to the molecule , was identified as a potential candidate for arginine vasopressin 1B (V1B) receptor imaging. This compound demonstrated high binding affinities for human and rat V1B receptors and was successful in in vivo radiotracer experiments to measure the occupancy of the V1B receptor, offering a novel approach for monitoring this receptor in drug development and disease conditions (Koga et al., 2016).
properties
IUPAC Name |
2-(2,4-dioxo-1H-pyrimidin-6-yl)-N-(3-morpholin-4-ylpropyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N4O4/c18-11(8-10-9-12(19)16-13(20)15-10)14-2-1-3-17-4-6-21-7-5-17/h9H,1-8H2,(H,14,18)(H2,15,16,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YGQHWASZESLBNP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CCCNC(=O)CC2=CC(=O)NC(=O)N2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,4-dioxo-1H-pyrimidin-6-yl)-N-(3-morpholin-4-ylpropyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.